(2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-methoxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]ethanamine
• InChI: InChI=1S/C19H31FN2O/c1-16(2)22-10-8-17(9-11-22)14-21(12-13-23-3)15-18-6-4-5-7-19(18)20/h4-7,16-17H,8-15H2,1-3H3
• InChI Key: FARIFPSLWOPXBS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CN(CCOC)CC2=CC=CC=C2F
• Molecular Formula: C19H31FN2O
• Molecular Weight: 322.5 g/mol

Description

(2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine is a chemical compound used in scientific research for its potential therapeutic properties. It is also known as FUB-MDMB, a synthetic cannabinoid that belongs to the indole-3-carboxamide family. This compound has gained attention due to its potential to bind with the cannabinoid receptors in the brain, which are responsible for regulating various physiological functions.

Mechanism of Action

The mechanism of action of (2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine involves binding with the CB1 and CB2 receptors in the brain. This binding results in the activation of various signaling pathways, which are responsible for regulating physiological functions such as pain, mood, and appetite. The activation of these pathways can lead to the release of neurotransmitters such as dopamine and serotonin, which are responsible for regulating mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine are still being studied. However, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. It has also been found to have anxiolytic properties, which could be beneficial in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine in lab experiments include its high affinity for the CB1 and CB2 receptors, making it a useful tool for investigating the role of these receptors in various physiological functions. However, the limitations of using this compound include its potential toxicity and the need for expertise in organic chemistry to synthesize it.

Future Directions

There are several future directions for the research on (2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine. One potential direction is the investigation of its potential therapeutic properties in the treatment of chronic pain and inflammation. Another direction is the investigation of its potential use in the treatment of anxiety disorders. Further research is also needed to investigate its potential toxicity and safety for use in humans.

Synthesis Methods

The synthesis of (2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine involves several steps. The starting material is 2-fluorobenzyl chloride, which is reacted with 1-isopropylpiperidine-4-carboxaldehyde to obtain the intermediate product. The intermediate product is then reacted with 2-methoxyethylamine to obtain the final product. The synthesis of this compound requires expertise in organic chemistry and should only be performed by trained professionals in a laboratory setting.

Scientific Research Applications

(2-fluorobenzyl)[(1-isopropylpiperidin-4-yl)methyl](2-methoxyethyl)amine has been used in scientific research to investigate its potential therapeutic properties. Studies have shown that this compound has a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for regulating pain, mood, and appetite. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.